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Compound of Interest

tert-Butyl 1-
Compound Name:
allylhydrazinecarboxylate

Cat. No.: B153078

Essential Safety and Handling Guide for tert-
Butyl 1-allylhydrazinecarboxylate

This guide provides crucial safety and logistical information for the handling and disposal of
tert-Butyl 1-allylhydrazinecarboxylate. The following procedures are based on best practices
for handling hydrazine derivatives. Researchers, scientists, and drug development
professionals should conduct a thorough risk assessment before beginning any work with this
compound.

Summary of Physical and Chemical Properties

While a comprehensive Safety Data Sheet (SDS) for tert-Butyl 1-allylhydrazinecarboxylate
Is not readily available, the following table summarizes known and predicted data. Due to the
potential hazards associated with hydrazine derivatives, this compound should be handled with
extreme caution.[1]
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Property Value Source
Molecular Formula C8H16N202 [21[3114]
Molecular Weight 172.22 g/mol [2]

CAS Number 21075-86-5 [2]
Melting Point 225.8 £ 33.0 °C (Predicted) [2]
Boiling Point Not Available

Density 1.012 + 0.06 g/cm3 (Predicted) [2]
Flash Point 90.4 £ 25.4 °C (Predicted) [2]
Vapor Pressure 0.1+ F).4 mmHg at 25°C 2]

(Predicted)

Occupational Exposure Limits
(PEL, TLV)

Not Available

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is essential to minimize exposure.
The following PPE is mandatory when handling tert-Butyl 1-allylhydrazinecarboxylate:

» Hand Protection: Wear nitrile or neoprene gloves.[5][6][7] Always consult the glove
manufacturer's resistance chart for specific chemical compatibility.

o Eye and Face Protection: Use tightly fitting safety goggles.[5] A face shield should also be
worn if there is a splash hazard.[5][6]

» Skin and Body Protection: A flame-resistant lab coat and a chemical-resistant apron are
required.[5][7] Full-length pants and closed-toe shoes are mandatory.[5]

o Respiratory Protection: All handling of tert-Butyl 1-allylhydrazinecarboxylate should be
conducted in a certified chemical fume hood to avoid inhalation of vapors.[6] If a fume hood
is not available or if exposure limits are exceeded, a full-face respirator with appropriate
cartridges should be used.[5]
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Experimental Protocol: Safe Handling and Disposal

1. Engineering Controls and Preparation:

o All work with tert-Butyl 1-allylhydrazinecarboxylate must be performed in a properly
functioning chemical fume hood.[6]

e Ensure that an emergency eyewash station and safety shower are readily accessible.[5]
o Keep the work area clean and free of clutter.

* Remove all ignition sources as the compound may be flammable.[8]

2. Handling Procedure:

e Don the appropriate PPE as outlined above.

o Carefully weigh and transfer the chemical within the fume hood.

» Avoid the formation of dust and aerosols.

o Keep the container tightly closed when not in use.[9][10]

e Wash hands thoroughly after handling, even if gloves were worn.[6][9][11]

3. Spill Response:

 In the event of a small spill within the fume hood, absorb the material with an inert, non-
combustible absorbent (e.g., sand, vermiculite).

» For larger spills, or any spill outside of a fume hood, evacuate the area immediately.[6][7]
» Notify your institution's environmental health and safety (EHS) department.[6][7]
» Do not attempt to clean up a large spill without proper training and equipment.

4. First Aid Measures:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][11][12]

» Skin Contact: Immediately wash affected skin with plenty of soap and water. Remove
contaminated clothing and shoes. Seek medical attention if irritation develops.[11][12]

 Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[3][11]

e Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[8]
[12]

5. Disposal Plan:

» All waste containing tert-Butyl 1-allylhydrazinecarboxylate must be considered hazardous
waste.

o Collect waste in a clearly labeled, sealed container.

» Dispose of the waste through your institution's hazardous waste management program.[9]
[10][11] Do not dispose of down the drain or in regular trash.

Workflow for Safe Handling of tert-Butyl 1-
allylhydrazinecarboxylate
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Preparation
- Verify fume hood function
- Assemble all materials
- Don appropriate PPE

i

Handling
- Weigh and transfer in fume hood
- Keep container sealed
- Avoid aerosol generation

If spill occurs If exposure occurs

Post-Handling Spill Response First Aid
- Decontaminate work area - Evacuate area - Follow specific procedures for exposure
- Remove and dispose of PPE - Notify EHS - Seek immediate medical attention

Waste Disposal

- Collect in labeled, sealed container
- Follow institutional guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling of tert-Butyl 1-allylhydrazinecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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